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An In-depth Technical Guide to Ethyl Dichlorophosphate (C₂H₅Cl₂O₂P)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl dichlorophosphate (CAS No: 1498-51-7), also known as ethyl phosphorodichloridate, is

a highly reactive organophosphorus compound with the molecular formula C₂H₅Cl₂O₂P.[1] As a

colorless to light brown liquid, it serves as a critical intermediate and phosphorylating agent in a

multitude of synthetic processes.[1][2] Its utility spans the agrochemical, pharmaceutical, and

polymer industries, where its ability to introduce a phosphoester group is highly valued.[1][3][4]

This document provides a comprehensive technical overview of its physicochemical properties,

spectroscopic data, synthesis, reactivity, key applications, and detailed experimental protocols.

Physicochemical and Spectroscopic Properties
Ethyl dichlorophosphate is a dense, moisture-sensitive liquid.[1][5] Its key physical and

chemical properties are summarized for easy reference.
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Physicochemical Data
The quantitative properties of ethyl dichlorophosphate are presented in Table 1. This data is

essential for handling, reaction setup, and safety considerations.

Property Value Source(s)

Molecular Formula C₂H₅Cl₂O₂P [1][6][7][8]

Molecular Weight 162.94 g/mol [1][6][8][9]

CAS Number 1498-51-7 [1][6][8]

Appearance Colorless to light brown liquid [2][5][7]

Density ~1.373 g/mL at 25 °C [6][10][11]

Boiling Point
167 °C at 760 mmHg60-65 °C

at 10 mmHg
[6][11]

Melting Point -42.5 °C

Flash Point >110 °C (>230 °F) [5][6]

Vapor Pressure 0.9 ± 0.3 mmHg at 25°C [1]

Refractive Index (n20/D) ~1.434 [6][7]

Solubility Reacts with water [10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of ethyl
dichlorophosphate. A summary of available spectral data is provided in Table 2.
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Technique Data Summary Source(s)

¹H NMR Spectrum available [9]

¹³C NMR Spectrum available [9]

³¹P NMR Spectrum available [9][12]

Infrared (IR) Spectroscopy
Spectrum available (FTIR,

neat)
[8][9][13][14]

Mass Spectrometry (MS) GC-MS data available [8][9]

Synthesis and Reactivity
Ethyl dichlorophosphate is a highly reactive electrophile, a characteristic that defines its utility

and its hazards.[15]

Synthesis
The compound is readily prepared from phosphoryl chloride (POCl₃) and ethanol. The reaction

involves the controlled addition of one equivalent of ethanol to phosphoryl chloride, typically in

the presence of a tertiary amine base like triethylamine to scavenge the hydrogen chloride

(HCl) byproduct.[15]
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Caption: General workflow for the synthesis of Ethyl Dichlorophosphate.

Reactivity and Stability
Moisture Sensitivity: It is sensitive to moisture and reacts with water to form corrosive

hydrogen chloride gas.[5][10]

Nucleophilic Substitution: The two chlorine atoms are excellent leaving groups, making the

phosphorus center highly susceptible to attack by nucleophiles such as alcohols, amines,

and thiols. This reactivity is the basis for its use as a phosphorylating agent.

Hazardous Reactions: In the presence of strong reducing agents, it can form highly toxic and

flammable phosphine gas.[10][16] Partial oxidation may release toxic phosphorus oxides.[10]

[16]

Incompatible Materials: It should not be stored with strong oxidizing agents or strong bases.

[5]
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Thermal Decomposition: When heated to decomposition, it emits toxic fumes of hydrogen

chloride and phosphorus oxides.[1][16]
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Caption: Key reactivity pathways for Ethyl Dichlorophosphate.

Experimental Protocols
Detailed and reproducible protocols are vital for successful synthesis and application.

Protocol: Synthesis of Ethyl Dichlorophosphate[16]
This protocol describes the preparation from phosphoryl chloride and ethanol.

Materials:

Phosphoryl chloride (POCl₃)

Anhydrous ethanol (EtOH)

Triethylamine (TEA)

Anhydrous solvent (e.g., dichloromethane or toluene)

Procedure:
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Set up a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel,

and a nitrogen inlet.

Charge the flask with phosphoryl chloride and the anhydrous solvent.

Cool the mixture to -78 °C using a dry ice/acetone bath.

In the dropping funnel, prepare a solution of 1.0 equivalent of anhydrous ethanol and 1.0

equivalent of triethylamine in the anhydrous solvent.

Add the ethanol/triethylamine solution dropwise to the stirred phosphoryl chloride solution,

maintaining the temperature at -78 °C.

After the addition is complete, allow the reaction mixture to stir at -78 °C for 15-30 minutes,

then warm to room temperature and stir for an additional 2-12 hours.

The resulting mixture contains a precipitate of triethylammonium chloride. Remove the salt

by filtration under an inert atmosphere.

Remove the solvent from the filtrate under reduced pressure.

Purify the crude product by vacuum distillation to yield pure ethyl dichlorophosphate as a

colorless liquid.

Protocol: Synthesis of an Ethyl Phenyl
Phosphorochloridate Intermediate[18]
This protocol demonstrates the use of ethyl dichlorophosphate as a phosphorylating agent.

Materials:

Ethyl dichlorophosphate

Phenol

Triethylamine (TEA)

Anhydrous Dichloromethane (DCM)
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Procedure:

Dissolve phenol (0.95 eq.) and triethylamine (0.95 eq.) in anhydrous DCM in a flame-dried

flask under a nitrogen atmosphere.

Cool the solution to -78 °C.

Add ethyl dichlorophosphate (1.0 eq.) dropwise to the cooled solution with vigorous

stirring.

Maintain the reaction at -78 °C for 15 minutes.

Allow the mixture to warm to room temperature and stir for 2 hours.

The product, ethyl phenyl phosphorochloridate, can be used in subsequent steps or purified

after removing the triethylammonium chloride salt by filtration and evaporating the solvent.

Applications in Research and Drug Development
Ethyl dichlorophosphate is a versatile reagent primarily used as a synthetic intermediate.[1]

[2]

Pharmaceutical Synthesis: It is a key building block for creating nucleoside phosphate and

phosphonate prodrugs, which are crucial in antiviral therapies (e.g., for Hepatitis C).[15][16] It is

also used in the synthesis of cholinesterase inhibitors for treating Alzheimer's disease, as well

as various anti-cancer and anti-inflammatory agents.[3] Recently, it was used to synthesize

inhibitors of thrombin-activatable fibrinolysis inhibitor (TAFIa) for potential treatment of

pulmonary embolism and ischemic stroke.[15]

Agrochemical Production: The compound is an essential intermediate in the manufacturing of

organophosphate pesticides and herbicides, such as Ethoprophos.[1]

Material Science: Its ability to introduce phosphorus groups is exploited to create flame-

retardant polymers and functional materials with specific thermal or electrical properties.[4]
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Caption: Role of Ethyl Dichlorophosphate as a key synthetic intermediate.

Safety and Handling
Ethyl dichlorophosphate is a hazardous chemical that requires stringent safety protocols.

Toxicity: It is classified as toxic if swallowed and fatal if inhaled.[5][9]

Corrosivity: It causes severe skin burns and eye damage.[5][9][16] Contact with skin may

cause irreversible tissue destruction.[9][16]

Handling: Work must be conducted in a well-ventilated fume hood.[10] Use non-sparking

tools and prevent electrostatic discharge.[10] A closed system or appropriate exhaust

ventilation is recommended.

Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, tightly fitting

safety goggles, a face shield, and fire/flame-resistant clothing.[5][10] In case of inadequate

ventilation or risk of inhalation, a full-face respirator is necessary.[5][10]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container under an inert

atmosphere (e.g., nitrogen) to protect from moisture.[1][5] Store locked up in a corrosives

area.
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Spills: Evacuate the area. Wear a self-contained breathing apparatus and a protective suit.[5]

Absorb spills with inert material (e.g., sand, silica gel) and place in a suitable, closed

container for disposal.[5]

Conclusion
Ethyl dichlorophosphate is a foundational reagent in modern organic synthesis, particularly

for the introduction of ethyl phosphoester moieties. Its high reactivity, while demanding careful

handling, is precisely what makes it invaluable for the development of new pharmaceuticals,

advanced agrochemicals, and functional materials. A thorough understanding of its properties,

reaction protocols, and safety requirements, as outlined in this guide, is essential for its

effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. Ethyl dichlorophosphate (1498-51-7) at Nordmann - nordmann.global [nordmann.global]

3. nbinno.com [nbinno.com]

4. nbinno.com [nbinno.com]

5. fishersci.com [fishersci.com]

6. 二氯磷酸乙酯 96% | Sigma-Aldrich [sigmaaldrich.com]

7. 118380050 [thermofisher.com]

8. Ethyl dichlorophosphate [webbook.nist.gov]

9. Ethyl dichlorophosphate | C2H5Cl2O2P | CID 15158 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. chemicalbook.com [chemicalbook.com]

11. chemwhat.com [chemwhat.com]

12. dev.spectrabase.com [dev.spectrabase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC118380250&productDescription=ETHYL+DICHLOROPHOSPHATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118380250&productDescription=ETHYL+DICHLOROPHOSPHATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b052158/docs?utm_src=pdf-body#ethyl-dichlorophosphate-molecular-formula-c2h5cl2o2p
https://www.benchchem.com/product/b052158?utm_src=pdf-custom-synthesis#bc-rfq
https://www.innospk.com/en/?news/grok-exploring-ethyl-dichlorophosphate-properties-applications-and-industry-insights
https://www.nordmann.global/en/products/ethyl-dichlorophosphate
https://www.nbinno.com/?news/ISC-ethyl-dichlorophosphate-understanding-the-uses-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/role-ethyl-dichlorophosphate-novel-material-synthesis-zm
https://www.fishersci.com/store/msds?partNumber=AC118380250&productDescription=ETHYL+DICHLOROPHOSPHATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/e23704
https://www.thermofisher.com/order/catalog/product/118380050
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1498517
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-dichlorophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-dichlorophosphate
https://www.chemicalbook.com/msds/ethyl-dichlorophosphate.pdf
https://www.chemwhat.com/ethyl-dichlorophosphate-cas-1498-51-7/
https://dev.spectrabase.com/spectrum/78R0ItpslQ8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Ethyl dichlorophosphate [webbook.nist.gov]
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To cite this document: BenchChem. [Ethyl dichlorophosphate molecular formula
C2H5Cl2O2P]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052158/docs#ethyl-dichlorophosphate-molecular-
formula-c2h5cl2o2p]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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